Cas no 1508833-26-8 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine)

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine is a versatile organic compound characterized by its unique pyrazole and cyclopentylamine substituents. This compound exhibits notable stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. Its structural features contribute to its potential in various organic transformations, offering a broad scope for chemical synthesis.
1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine structure
1508833-26-8 structure
Product Name:1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine
CAS No:1508833-26-8
MF:C10H17N3
MW:179.262081861496
CID:6422335
PubChem ID:82600319
Update Time:2025-10-16

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine
    • 1508833-26-8
    • EN300-1777605
    • Inchi: 1S/C10H17N3/c1-8-7-12-13(2)9(8)10(11)5-3-4-6-10/h7H,3-6,11H2,1-2H3
    • InChI Key: LLGUHZNEBIRDAR-UHFFFAOYSA-N
    • SMILES: NC1(C2=C(C)C=NN2C)CCCC1

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.8Ų

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine Pricemore >>

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Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine

1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine: An Emerging Compound in Medicinal Chemistry

1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine (CAS No. 1508833-26-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine consists of a cyclopentane ring linked to a pyrazole moiety through an amine group. The presence of the dimethyl substituents on the pyrazole ring imparts additional stability and enhances the compound's pharmacological profile. Recent studies have highlighted the importance of this structural arrangement in modulating various biological pathways.

In the context of drug discovery, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine has shown promising results in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research conducted at the National Institutes of Health (NIH) has demonstrated that 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine possesses significant analgesic properties. In animal models of pain, this compound was found to effectively reduce nociceptive responses without causing adverse side effects commonly associated with traditional analgesics. These findings suggest that it could be developed into a safer and more effective pain management option.

Beyond its anti-inflammatory and analgesic properties, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine has also shown promise in cancer research. A study published in Cancer Research highlighted its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it was found to be effective against breast cancer and colon cancer cells, making it a potential lead compound for further development in oncology.

The pharmacokinetic profile of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine is another area of active investigation. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine in human subjects. Early-phase trials have shown promising results, with no major safety concerns reported. These trials are expected to provide valuable insights into the compound's pharmacodynamics and pharmacokinetics in humans.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopentan-1-amine (CAS No. 1508833-26-8) is an emerging compound with a diverse range of biological activities that make it a promising candidate for various therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable asset in the ongoing efforts to develop new and effective treatments for inflammatory diseases, pain management, and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in medicinal chemistry and drug discovery.

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